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Compound of Interest

Compound Name: 5-Methylpyrazin-2-amine

Cat. No.: B1296693

An In-depth Technical Guide on 5-Methylpyrazin-2-amine for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties, synthesis, and applications of 5-Methylpyrazin-2-amine, a key intermediate in the
development of various pharmaceuticals and agrochemicals.

Core Molecular Data

5-Methylpyrazin-2-amine is a heterocyclic organic compound with the following key molecular
identifiers and properties.
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Property Value Source
Molecular Formula C5H7N3 [1112][3][4]
Molecular Weight 109.13 g/mol [1112][31[4]
CAS Number 5521-58-4 [21[3]
IUPAC Name 5-methylpyrazin-2-amine [1]

2-Amino-5-methylpyrazine, 5-
Synonyms T [1][3]
methyl-2-pyrazinamine

Yellow to beige crystalline

Appearance [3]
powder

Melting Point 116-117 °C [2]

Boiling Point 110 °C (at 2 Torr) [2]

Synthesis and Experimental Protocols

5-Methylpyrazin-2-amine is an important intermediate in organic synthesis.[2] One common
method for its preparation involves the Curtius rearrangement of 5-methyl-2-pyrazinecarboxylic
acid. This multi-step process offers a reliable pathway for industrial-scale production.

Experimental Protocol: Synthesis via Curtius
Rearrangement

This protocol describes the synthesis of 5-Methylpyrazin-2-amine from 5-methyl-2-
pyrazinecarboxylic acid.[5]

Step 1: Azidation and Curtius Rearrangement

 In areaction vessel under a nitrogen atmosphere, combine 5-methyl-2-pyrazinecarboxylic
acid, toluene, and diisopropylethylamine.

e Perform a vacuum distillation to reduce the water content to below 0.1% w/w.
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e Cool the mixture and add diphenylphosphoryl azide (DPPA) while maintaining the

temperature.

 In a separate vessel, prepare a solution of benzyl alcohol in toluene, ensuring the water

content is below 0.1% w/w by azeotropic distillation.

o Heat the benzyl alcohol solution and slowly add the contents of the first vessel.

 Stir the reaction mixture, then cool to room temperature.

e Slowly add a sodium hydroxide solution, then cool the mixture further to induce precipitation.

« Filter the resulting solid, wash with water and then methanol, and dry under a vacuum to

yield the Boc-protected intermediate.

Step 2: Deprotection

e The Boc-protected intermediate is then subjected to deprotection to yield 5-Methylpyrazin-

2-amine.[5] A common method for Boc deprotection is treatment with a strong acid, such as

trifluoroacetic acid or hydrochloric acid, in a suitable solvent.

Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 5-Methylpyrazin-2-amine

from its carboxylic acid precursor.
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Caption: Synthesis workflow for 5-Methylpyrazin-2-amine.
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Applications in Research and Development

5-Methylpyrazin-2-amine serves as a crucial building block in the synthesis of a variety of
biologically active molecules. Its pyrazine ring is a key pharmacophore in many compounds.[2]

e Pharmaceuticals: It is a key intermediate in the synthesis of drugs, including those for
treating diabetes and lowering blood lipids.[6] Derivatives of 5-methylpyrazine have also
been investigated for their anti-tubercular activity.[7]

e Agrochemicals: This compound is utilized in the formulation of pesticides and other crop
protection agents.[3]

e Materials Science: It is incorporated in the development of advanced polymers and coatings.

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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